2,4-difluoro-3-methoxy-N-methyl-N-[(5-propyl-1H-pyrazol-3-yl)methyl]benzamide

• IUPAC Name: 2,4-difluoro-3-methoxy-N-methyl-N-[(3-propyl-1H-pyrazol-5-yl)methyl]benzamide
• InChI: InChI=1S/C16H19F2N3O2/c1-4-5-10-8-11(20-19-10)9-21(2)16(22)12-6-7-13(17)15(23-3)14(12)18/h6-8H,4-5,9H2,1-3H3,(H,19,20)
• InChI Key: MLNJBNJXTJFXJF-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NNC(=C1)CN(C)C(=O)C2=C(C(=C(C=C2)F)OC)F
• Molecular Formula: C16H19F2N3O2
• Molecular Weight: 323.34 g/mol

Description

2,4-difluoro-3-methoxy-N-methyl-N-[(5-propyl-1H-pyrazol-3-yl)methyl]benzamide is a chemical compound with potential applications in scientific research. It belongs to the class of benzamide derivatives and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 2,4-difluoro-3-methoxy-N-methyl-N-[(5-propyl-1H-pyrazol-3-yl)methyl]benzamide is not fully understood. However, it has been suggested that it acts by inhibiting certain enzymes and signaling pathways involved in the development and progression of diseases.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and alleviate pain. It has also been shown to have antioxidant properties and to modulate the immune system.

Advantages and Limitations for Lab Experiments

One advantage of using 2,4-difluoro-3-methoxy-N-methyl-N-[(5-propyl-1H-pyrazol-3-yl)methyl]benzamide in lab experiments is its potential as a drug candidate for the treatment of various diseases. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to predict its effects on different systems and organs.

Future Directions

There are several future directions for the research on 2,4-difluoro-3-methoxy-N-methyl-N-[(5-propyl-1H-pyrazol-3-yl)methyl]benzamide. One direction is to investigate its potential as a drug candidate for the treatment of various diseases, particularly cancer. Another direction is to study its mechanism of action and its effects on different signaling pathways and enzymes. Additionally, more research is needed to understand its potential side effects and toxicity.

Synthesis Methods

2,4-difluoro-3-methoxy-N-methyl-N-[(5-propyl-1H-pyrazol-3-yl)methyl]benzamide can be synthesized using different methods. One of the methods involves the reaction of 2,4-difluoro-3-methoxybenzaldehyde with N-methyl-N-[(5-propyl-1H-pyrazol-3-yl)methyl]amine in the presence of a catalyst. The resulting product is then treated with acetic anhydride to obtain the final compound.

Scientific Research Applications

This compound has potential applications in scientific research, particularly in the field of medicinal chemistry. It has been shown to have anticancer, anti-inflammatory, and analgesic properties. It can also be used as a potential drug candidate for the treatment of various diseases.